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Compound of Interest

Compound Name: CDK inhibitor II

Cat. No.: B12457649

Get Quote

Product Focus: CDK Inhibitor II (Indirubin-3'-monoxime) CAS Registry Number: 160807-49-8

Primary Solvent: Dimethyl Sulfoxide (DMSO)

Compound Verification & Chemical Profile
Before proceeding, please verify your compound identity. "CDK Inhibitor II" is a trade name

that most commonly refers to Indirubin-3'-monoxime, but nomenclature varies by vendor.
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Feature Specification Technical Note

Chemical Name Indirubin-3'-monoxime
An ATP-competitive inhibitor of

CDK1, CDK2, and CDK5.[1]

Appearance Red to Orange Powder
Deep coloration is intrinsic to

the bis-indole structure.

Molecular Weight 277.28 g/mol
Small molecule, highly

hydrophobic.

Solubility (DMSO) ~5 - 10 mg/mL

Critical: Solubility drops

exponentially with water

content.

Storage (Solid) -20°C (Desiccated)
Stable for >2 years if protected

from light and moisture.

Storage (Solution) -20°C or -80°C

Stable for ~3-6 months only if

anhydrous conditions are

maintained.

The "Golden Rules" of Storage
Failure to follow these protocols is the primary cause of experimental inconsistency (e.g.,

shifting IC50 values).

The DMSO Hygroscopicity Trap
DMSO is highly hygroscopic; it absorbs moisture from the atmosphere immediately upon

opening.[2]

The Mechanism: At -20°C, DMSO freezes. If the DMSO contains absorbed water, the

freezing process creates "water pockets" and concentration gradients.

The Result: The hydrophobic CDK Inhibitor II is "salted out" by the water, leading to micro-

precipitation that may be invisible to the naked eye but drastically reduces the effective

concentration.
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Recommended Handling Workflow
Use the following decision tree to ensure integrity.

Receive Lyophilized Powder

Reconstitute in Anhydrous DMSO
(>99.9% Purity)

 Avoid light

Aliquot Immediately
(Single-use volumes: 10-50 µL)

 Minimize air exposure

Flash Freeze (Liquid N2)
Store at -20°C or -80°C

 Prevent crystal growth

Thaw at Room Temp
(Do NOT Heat >37°C)

 When needed

Check for Precipitate
(Vortex 10s)

 Clear solution

Click to download full resolution via product page

Figure 1: Optimal reconstitution and storage workflow to minimize freeze-thaw degradation.
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Troubleshooting Guide (FAQs)
Q1: My thawed DMSO stock solution has a fine
precipitate or looks cloudy. Is it usable?
Technical Verdict:No.

Root Cause: This is likely "crash-out" precipitation caused by moisture ingress into the

DMSO over time, or a "cold shock" precipitation where the compound crystallized during the

freezing phase transition.

Corrective Action:

Warm the tube to 37°C for 5–10 minutes.

Vortex vigorously for 30 seconds.

Sonicate in a water bath for 5 minutes.

Validation: Centrifuge at 13,000 x g for 5 minutes. If a pellet is visible, the concentration is

unknown. Discard and prepare fresh stock.

Q2: The color of the solution has shifted from deep red
to a lighter orange/yellow.
Technical Verdict:Proceed with Caution.

Root Cause: Indirubin derivatives are chromogenic. A drastic color shift often indicates a pH

change (DMSO can become acidic over time as it degrades into dimethyl sulfide and

methanesulfonic acid) or oxidative degradation of the oxime group.

Corrective Action: Check the pH of your buffer system. If the stock itself has shifted color

significantly compared to a fresh batch, oxidation has occurred. Discard.

Q3: I see a loss of potency (higher IC50) in my kinase
assay.
Technical Verdict:Compound degradation or adsorption.
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Root Cause:

Plastic Adsorption: CDK Inhibitor II is hydrophobic. If diluted into aqueous buffer and

stored in plastic tubes for >1 hour before use, it may bind to the polypropylene walls.

Precipitation in Media: Diluting a high-concentration DMSO stock (e.g., 10 mM) directly

into cold culture media can cause immediate precipitation.

Corrective Action:

Perform serial dilutions in DMSO first, keeping the DMSO concentration constant, then

transfer to the assay buffer as the final step.

Ensure the final DMSO concentration in the assay is <1% (usually 0.1%) to prevent

solvent interference, but high enough to keep the drug soluble.

Validation Protocol: Self-Check System
If you suspect stock degradation, perform this simple absorbance check.

Baseline: When opening a fresh batch, prepare a 10 µM working solution in your assay

buffer (e.g., PBS + 0.1% DMSO).

Scan: Measure absorbance at ~500 nm (Indirubin-3'-monoxime peak absorbance). Record

the OD.

Verification: When using an old stock, prepare the same 10 µM dilution.

Criteria: If the OD at 500 nm has dropped by >10% compared to the baseline, the effective

concentration has decreased (likely due to precipitation or degradation).

Mechanistic Insight: Why Stability Matters
Understanding the molecular interaction ensures you respect the storage requirements.

CDK Inhibitor II (Indirubin-3'-monoxime) functions by competing with ATP for the binding site

on the cyclin-dependent kinase.
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Figure 2: Competitive inhibition mechanism. Degradation of the inhibitor allows ATP to

outcompete, restoring cell cycle progression and yielding false negatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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